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Compound of Interest

5-Azaspiro[2.5]octane
Compound Name:

hydrochloride
CAS No.: 1797157-33-5
Cat. No.: B1448351

Get Quote

Executive Summary & Structural Definition

Target Molecule: 5-Azaspiro[2.5]octane hydrochloride CAS Registry Number: 1797157-33-5
(HCl salt), 224171-85-1 (Free base) Molecular Formula: C7H13N[1]-HCI Molecular Weight:
147.65 g/mol

Structural Disambiguation

In the nomenclature of spiro-fused piperidines, ambiguity often arises regarding the positioning
of the nitrogen atom relative to the spiro-junction.

e 6-Azaspiro[2.5]octane: Nitrogen is at position 6 (para to the spiro carbon).[1] This
corresponds to a 4-spiro-piperidine derivative.[1]

¢ 5-Azaspiro[2.5]octane (Target): Nitrogen is at position 5 (meta to the spiro carbon).[1] This
corresponds to a 3-spiro-piperidine derivative.[1]
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This guide details the synthesis of the 5-azaspiro[2.5]octane isomer, utilizing a robust three-
step sequence starting from N-Boc-3-piperidone.[1] This route is preferred for its scalability and
the avoidance of difficult-to-control dialkylation steps common in alternative pathways.[1]

Retrosynthetic Analysis

The strategic disconnection relies on the construction of the cyclopropane ring late in the
synthesis to maintain the integrity of the strained ring system. The most reliable method for
installing a spiro-cyclopropane onto a piperidine scaffold is the Simmons-Smith
cyclopropanation of an exocyclic alkene.[1]

e Disconnection 1. Removal of the Boc protecting group (Acidic hydrolysis).

» Disconnection 2: Cyclopropane formation via carbenoid addition to an exocyclic double
bond.[1]

o Disconnection 3: Formation of the exocyclic alkene via Wittig olefination of the corresponding
ketone.

Wittig Olefination Simmons-Smith Deprotection

N-Boc-3-piperidone Ph3PMeBr N-Boc-3-methylenepiperidine | (Et2Zn, CH2I2) N-Boc-5-azaspiro[2.5]octane HCI 5-Azaspiro[2.5]octane HCI
(Starting Material) (Exocyclic Alkene) o (Protected Intermediate) (Target)

Click to download full resolution via product page

Figure 1: Retrosynthetic pathway for 5-Azaspiro[2.5]octane.[1]

Detailed Experimental Protocol
Step 1: Synthesis of tert-Butyl 3-methylenepiperidine-1-
carboxylate

Objective: Conversion of the C3 ketone to an exocyclic methylene group via Wittig olefination.

[1]

Reagents:
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tert-Butyl 3-oxopiperidine-1-carboxylate (1.0 equiv)[1]
Methyltriphenylphosphonium bromide (1.2 equiv)[1]
Potassium tert-butoxide (KOtBu) (1.2 equiv)[1]

Tetrahydrofuran (THF), anhydrous

Protocol:

Ylide Formation: In a flame-dried 3-neck flask under nitrogen atmosphere, suspend
methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF (0.5 M concentration).

Cool the suspension to 0°C in an ice bath.

Add KOtBu (1.2 eq) portion-wise over 15 minutes. The solution will turn bright yellow,
indicating the formation of the phosphorous ylide. Stir at 0°C for 45 minutes.

Addition: Dissolve tert-butyl 3-oxopiperidine-1-carboxylate (1.0 eq) in a minimum amount of
anhydrous THF. Add this solution dropwise to the ylide mixture at 0°C.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Visualize with KMnOa stain; alkene is active).[1]

Workup: Quench the reaction with saturated aqueous NHaCl. Extract with diethyl ether (3x).
[1]

Purification: Wash combined organics with brine, dry over MgSQOa4, and concentrate. The
byproduct, triphenylphosphine oxide (TPPO), will precipitate upon addition of cold hexanes.
Filter off the solid TPPO.[1] Purify the filtrate via silica gel flash chromatography
(Hexanes/EtOAc 9:1) to yield the alkene as a colorless oil.

Step 2: Synthesis of tert-Butyl 5-azaspiro[2.5]octane-5-
carboxylate

Objective: Cyclopropanation of the exocyclic alkene using the Furukawa modification of the

Simmons-Smith reaction.
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Reagents:

tert-Butyl 3-methylenepiperidine-1-carboxylate (1.0 equiv)[1]
Diethylzinc (Et2Zn) (1.0 M in hexanes, 2.5 equiv)
Diiodomethane (CHzl2) (2.5 equiv)[1]

Dichloromethane (DCM) or Toluene, anhydrous

Safety Warning:Diethylzinc is pyrophoric. It ignites spontaneously upon contact with air.[1] All

transfers must be done via cannula or gas-tight syringe under positive nitrogen pressure.[1]

Protocol:

Reagent Prep: In a dry flask under nitrogen, dissolve the alkene (from Step 1) in anhydrous
DCM (0.3 M). Cool to 0°C.[1]

Carbenoid Formation: In a separate flask, dissolve Et2Zn (2.5 eq) in DCM. Carefully add
CHzl2 (2.5 eq) dropwise at 0°C. A white precipitate may form initially.[1] Stir for 20 minutes to
form the active iodomethylzinc carbenoid (1ZnCHzl).[1]

Cyclopropanation: Transfer the alkene solution via cannula into the carbenoid solution at
0°C.

Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours.

Quench (Critical): Cool the mixture to 0°C. Slowly quench with saturated agueous NHaCl.
Caution: Vigorous gas evolution (ethane) will occur.[1]

Workup: Separate the layers. Extract the aqueous layer with DCM.[1] Wash combined
organics with saturated NaHCOs and brine.[1] Dry over NazS0Oa.[1]

Purification: Concentrate and purify via silica gel chromatography (Hexanes/EtOAc 8:2).

o Note: The spiro-cyclopropane product is stable but should be stored cold.[1]
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Step 3: Deprotection to 5-Azaspiro[2.5]octane
Hydrochloride

Objective: Removal of the Boc group and salt formation.[1]
Reagents:

o tert-Butyl 5-azaspiro[2.5]octane-5-carboxylate[1][2][3][4]
e 4.0 M HClin 1,4-Dioxane (or Et20)[1]

Protocol:

Dissolve the Boc-protected spirocycle in a minimum volume of 1,4-dioxane or diethyl ether at
0°C.

e Add 4.0 M HCI in dioxane (5—-10 equiv) dropwise.

 Stir at room temperature for 2—4 hours. A white precipitate (the hydrochloride salt) should
form.[1]

« |solation: Dilute the mixture with excess diethyl ether to maximize precipitation.

« Filter the solid under nitrogen (the salt may be hygroscopic).[1] Wash with cold ether.[1]

Drying: Dry the white solid under high vacuum to remove traces of dioxane and HCI.

Yield: Typical overall yield for 3 steps is 45-60%.[1]

Mechanistic Insight: Zinc Carbenoid Transfer

The Simmons-Smith reaction proceeds via a concerted but asynchronous mechanism.[1] The
active species, iodomethylzinc iodide (or similar species depending on equilibrium),
coordinates to the alkene.

» Coordination: The zinc atom acts as a Lewis acid, coordinating to the electron-rich alkene
(and potentially the carbamate oxygen of the Boc group, providing some stereocontrol,
though less relevant for this exocyclic alkene).
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o Butterfly Transition State: A three-centered transition state forms where the methylene group
is transferred to the double bond while the zinc-iodine bond breaks.[1]

» Stereospecificity: The reaction is stereospecific relative to the alkene geometry.[1] Since the
starting material is an exocyclic alkene on a ring, the attack can occur from the axial or
equatorial face. In 3-methylenepiperidines, the steric bulk of the N-Boc group often favors
attack from the less hindered face.[1]

Equilibrium Active Species + Alkene Alkene-Zinc Complex imiting Butterfly Transition State .
B2 < ElrEE (I-Zn-CH2-1) (Coordination) (Concerted Transfer) E/clopionaneltine

Click to download full resolution via product page

Figure 2: Mechanistic flow of the Simmons-Smith cyclopropanation.

Analytical Data Summary

To validate the synthesis, compare obtained spectral data against these expected values.

Analysis Expected Characteristic Signals

Cyclopropane: High field multiplets at & 0.40—

0.80 ppm (4H).Piperidine Core: Multiplets at &

1.5-3.2 ppm.Amine: Broad singlet at 6 9.0-9.5
ppm (NHz*).[1]

1H NMR (DMSO-ds)

Spiro Carbon: Quaternary signal approx. & 15—
20 ppm.Cyclopropane CHz: High field signals

13C NMR
approx.[1] & 8-12 ppm.Piperidine CH2/CH:
Signals at d 20-50 ppm.[1]
Mass Spectrometry [M+H]*: 112.1 (Free base mass).[1]
Appearance White to off-white crystalline solid (HCI salt).[1]
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« Simmons-Smith Methodology: Charette, A. B.; Beauchemin, A. "Simmons-Smith
Cyclopropanation Reaction."[1][5] Organic Reactions2001, 58, 1-415. Link[1]

e Zinc Carbenoid Mechanism: Lévesque, E.; Goudreau, S. R.; Charette, A. B.[6] "Improved
Zinc-Catalyzed Simmons—Smith Reaction.” Organic Letters2014, 16(5), 1490-1493. Link[1]

o Compound Registry (HCI Salt): PubChem CID 75420329.[1] "5-Azaspiro[2.5]octane
hydrochloride."[1][7][8][9] Link

o Compound Registry (Boc-Intermediate): ChemicalBook CAS 1416013-81-4.[1] "tert-Butyl 5-
azaspiro[2.5]octane-5-carboxylate."[1][2][3][4] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Synthesis of 5-Azaspiro[2.5]octane
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1448351/docs#technical-guide-synthesis-of-5-
azaspiro-2-5-octane-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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